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Compound of Interest

Compound Name: 1-Amino-2-naphthoic acid

Cat. No.: B1279704 Get Quote

Technical Guide: Physical Characteristics of 1-
Amino-2-naphthoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Amino-2-naphthoic acid is a naphthalene-derived aromatic amino acid. As a bifunctional

molecule, containing both an amino group and a carboxylic acid group, it possesses properties

of interest in medicinal chemistry and materials science. A thorough understanding of its

physical characteristics is fundamental for its application in research and development,

particularly in areas such as drug design, polymer synthesis, and as an intermediate in the

preparation of more complex molecules. This technical guide provides a detailed overview of

the key physical properties of 1-Amino-2-naphthoic acid, outlines experimental protocols for

their determination, and presents a logical workflow for its characterization.

Core Physical Properties
The physical properties of 1-Amino-2-naphthoic acid are crucial for its handling, formulation,

and application. The following table summarizes the available quantitative data for this

compound.
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Property Value Source

Molecular Formula C₁₁H₉NO₂ [1][2]

Molecular Weight 187.19 g/mol [1][2]

Melting Point 270 °C [1]

Boiling Point Not available [1]

Density Not available [1]

Solubility

Data not explicitly available. A

general protocol for

determination is provided

below.

Experimental Protocols
Precise determination of the physical characteristics of 1-Amino-2-naphthoic acid is essential

for its reliable use. The following sections detail the methodologies for measuring its melting

point and solubility.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity. For a crystalline

solid like 1-Amino-2-naphthoic acid, a sharp melting range is expected for a pure sample.

Methodology:

Sample Preparation: A small, dry sample of 1-Amino-2-naphthoic acid is finely powdered. A

capillary tube, sealed at one end, is packed with the powder to a height of 2-3 mm by tapping

the sealed end on a hard surface.

Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or

an automated digital instrument is used.

Measurement:

The capillary tube is placed in the heating block of the apparatus.
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The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the completion of melting.

The melting point is reported as a range between these two temperatures. For pure

compounds, this range is typically narrow (0.5-1 °C). A broad melting range can indicate

the presence of impurities.

Solubility Determination
Determining the solubility of 1-Amino-2-naphthoic acid in various solvents is crucial for its use

in reactions, purifications, and formulations.

Methodology:

Solvent Selection: A range of common laboratory solvents of varying polarities should be

tested, including but not limited to:

Water (polar, protic)

Ethanol (polar, protic)

Dimethyl sulfoxide (DMSO) (polar, aprotic)

Acetone (polar, aprotic)

Dichloromethane (nonpolar)

Hexane (nonpolar)

Procedure (Qualitative):

To a small test tube, add approximately 10-20 mg of 1-Amino-2-naphthoic acid.
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Add 1 mL of the selected solvent in small portions.

After each addition, the mixture is agitated vigorously (e.g., using a vortex mixer) for a set

period (e.g., 1 minute).

Visually inspect the solution for the presence of undissolved solid.

The compound is classified as "soluble," "sparingly soluble," or "insoluble" based on the

observation.

Procedure (Quantitative - Saturation Method):

An excess amount of 1-Amino-2-naphthoic acid is added to a known volume of the

solvent in a sealed container.

The mixture is agitated at a constant temperature for an extended period (e.g., 24-48

hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

A known volume of the clear, saturated solution is carefully removed, and the solvent is

evaporated.

The mass of the remaining solid is measured, and the solubility is calculated in terms of

mass per unit volume (e.g., mg/mL).

Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a sample

of 1-Amino-2-naphthoic acid. This workflow ensures a systematic approach to verifying the

identity and purity of the compound before its use in further applications.
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Sample Reception and Initial Assessment
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Visual Inspection
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(Broad/depressed melting range)

Does not match

Qualitative Solubility Testing
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Click to download full resolution via product page

Workflow for the physical characterization of 1-Amino-2-naphthoic acid.
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Conclusion
This technical guide has summarized the key physical characteristics of 1-Amino-2-naphthoic
acid and provided detailed experimental protocols for their determination. The melting point is

a well-established parameter, while the solubility profile requires experimental determination for

specific applications. The presented workflow offers a systematic approach for researchers to

characterize this compound, ensuring data quality and reliability for its use in scientific and

developmental endeavors. A comprehensive understanding of these fundamental properties is

a prerequisite for unlocking the full potential of 1-Amino-2-naphthoic acid in various fields of

chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-custom-synthesis
https://www.chemsynthesis.com/base/chemical-structure-2724.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-2-naphthoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-2-naphthoic-acid
https://www.benchchem.com/product/b1279704#physical-characteristics-of-1-amino-2-naphthoic-acid-e-g-melting-point-solubility
https://www.benchchem.com/product/b1279704#physical-characteristics-of-1-amino-2-naphthoic-acid-e-g-melting-point-solubility
https://www.benchchem.com/product/b1279704#physical-characteristics-of-1-amino-2-naphthoic-acid-e-g-melting-point-solubility
https://www.benchchem.com/product/b1279704#physical-characteristics-of-1-amino-2-naphthoic-acid-e-g-melting-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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